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Compound of Interest

Compound Name: 3,5-Dinitroaniline

Cat. No.: B184610 Get Quote

For Immediate Implementation: This document outlines critical safety protocols and logistical

procedures for the handling and disposal of 3,5-Dinitroaniline. Adherence to these guidelines

is mandatory for all laboratory personnel to ensure a safe working environment and minimize

exposure risks.

3,5-Dinitroaniline is a yellow, needle-like solid that is insoluble in water.[1][2] It is classified as

a hazardous substance and is toxic if ingested, inhaled, or in contact with skin.[1][3] This

chemical may cause irritation to the skin and eyes.[1][2][4] Furthermore, it poses a risk of

explosion if heated.[3]

Essential Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 3,5-Dinitroaniline, the following personal

protective equipment is required:
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PPE Category Specification Rationale

Eye Protection
Chemical goggles and a full

face shield.[3]

Protects against dust particles

and potential splashes.

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[3]

Hand Protection Elbow-length PVC gloves.[3]

Provides a barrier against skin

contact. Glove suitability and

durability depend on the

frequency and duration of

contact.[3]

Respiratory Protection

Dust mask type N95 (US) or

type P2 (EN 143) respirator

cartridges.

Prevents inhalation of harmful

dust particles. The use of

respirators should be based on

a professional risk

assessment.[3]

Body Protection Overalls or a lab coat.[3]
Protects skin and personal

clothing from contamination.

Occupational Exposure Limits
Parameter Value Country

OEL STEL 0.3 mg/m³ Russia[3]

Standard Operating Procedure for Handling 3,5-
Dinitroaniline
All handling of 3,5-Dinitroaniline must be conducted in a well-ventilated area, preferably within

a chemical fume hood.[3]

Preparation:

Ensure the work area is clean and uncluttered.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://datasheets.scbt.com/sc-214180.pdf
https://www.benchchem.com/product/b184610?utm_src=pdf-body
https://www.benchchem.com/product/b184610?utm_src=pdf-body
https://www.benchchem.com/product/b184610?utm_src=pdf-body
https://datasheets.scbt.com/sc-214180.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify that an eyewash station and safety shower are readily accessible.[4]

Don all required PPE as specified in the table above.

Handling:

Avoid all personal contact with the chemical, including inhalation of dust.[3]

Do not eat, drink, or smoke in the handling area.[3][4][5]

Keep the container securely sealed when not in use.[3]

Avoid physical damage to the container.[3]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[3][5]

Contaminated work clothes should be laundered separately from other clothing.[3][4]

Emergency and Spill Response
Minor Spills:

Immediately clean up spills to avoid dust generation.[3]

Wear full PPE, including a dust respirator.[3]

Use dry clean-up procedures such as vacuuming with a HEPA-filtered vacuum or gently

sweeping after dampening with water to prevent dusting.[3]

Place the collected material in a suitable, labeled container for disposal.[3]

Major Spills:

Evacuate the area and move upwind.[3]

Alert emergency responders, providing the location and nature of the hazard.[3]
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Only trained personnel equipped with full-body protective clothing and breathing apparatus

should address the spill.[3]

Prevent the spilled material from entering drains or water courses.[3]

Disposal Plan
All waste containing 3,5-Dinitroaniline must be treated as hazardous waste.

Collect all waste material, including contaminated PPE, in clearly labeled, sealed containers.

Dispose of the waste in accordance with local, regional, and national hazardous waste

regulations.[4][5] It may be necessary to contact your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company for specific

guidance.[4]

Workflow for Handling 3,5-Dinitroaniline
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Preparation

Handling

Post-Handling

Waste Disposal
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(Clean & Uncluttered)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Required PPE

4. Conduct Work in
Ventilated Area

5. Avoid Personal Contact
& Inhalation

6. No Eating, Drinking,
or Smoking

7. Keep Container Sealed

8. Wash Hands Thoroughly

9. Launder Contaminated
Clothing Separately

10. Collect Hazardous Waste
in Labeled Containers

11. Dispose According to
Regulations
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Caption: Workflow for the safe handling of 3,5-Dinitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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